Cas no 1803601-32-2 (N-Aminopyridine-3-carboximidamide hydrochloride)

• Product Name: N-Aminopyridine-3-carboximidamide hydrochloride
• CAS No: 1803601-32-2
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 5055606
• Update Time: 2025-10-29

N-Aminopyridine-3-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-aminopyridine-3-carboximidamide hydrochloride
• NE20701
• N'-aminopyridine-3-carboximidamide;hydrochloride
• N-Aminopyridine-3-carboximidamide hydrochloride

• Inchi： 1S/C6H8N4.ClH/c7-6(10-8)5-2-1-3-9-4-5;/h1-4H,8H2,(H2,7,10);1H
• InChI Key： DPMIUHAFAUQOBJ-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=C(C=1)/C(=N/N)/N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 77.3

Additional information on N-Aminopyridine-3-carboximidamide hydrochloride

Comprehensive Overview of N-Aminopyridine-3-carboximidamide hydrochloride (CAS No. 1803601-32-2): Properties, Applications, and Research Insights

N-Aminopyridine-3-carboximidamide hydrochloride (CAS No. 1803601-32-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt derivative of 3-aminopyridine exhibits unique structural features, making it valuable for drug discovery and molecular design. With the rise of targeted drug development and small-molecule therapeutics, researchers are increasingly exploring its potential as a building block for kinase inhibitors and enzyme modulators.

The compound's imidamide functional group contributes to its reactivity, enabling diverse chemical transformations. Recent studies highlight its role in synthesizing heterocyclic compounds, particularly in medicinal chemistry applications. As the demand for high-purity intermediates grows in API synthesis, N-Aminopyridine-3-carboximidamide hydrochloride has emerged as a critical reagent for constructing nitrogen-rich scaffolds.

Analytical characterization of CAS No. 1803601-32-2 reveals excellent solubility in polar solvents like DMSO and methanol, facilitating its use in high-throughput screening assays. Its stability under physiological pH conditions makes it suitable for in vitro studies, aligning with current trends in precision medicine research. The scientific community particularly values its potential in developing selective protein binders and allosteric modulators.

In structure-activity relationship (SAR) studies, the pyridine core of this compound provides an ideal platform for molecular optimization. Researchers are investigating its hydrogen-bonding capacity and electronic distribution patterns to design novel bioactive molecules. The hydrochloride salt form enhances its crystallinity, simplifying purification processes—a crucial factor for GMP-compliant synthesis in pharmaceutical manufacturing.

Quality control protocols for N-Aminopyridine-3-carboximidamide hydrochloride emphasize HPLC purity verification and residual solvent analysis. Advanced techniques like LC-MS and NMR spectroscopy confirm its structural integrity, addressing the growing industry focus on compound characterization. Storage recommendations typically suggest desiccated conditions at -20°C to maintain long-term stability.

Emerging applications explore its utility in fluorescence probes and molecular sensors, capitalizing on the aromatic system's photophysical properties. The compound's metal-chelating ability also shows promise in catalysis research, particularly for asymmetric synthesis methodologies. These diverse applications position CAS No. 1803601-32-2 as a versatile tool in modern chemical research.

Safety assessments indicate standard handling procedures for laboratory chemicals, with particular attention to respiratory protection during powder handling. The scientific literature documents its compatibility with common coupling reagents and protecting group strategies, facilitating its incorporation into complex multi-step syntheses. Recent patent filings demonstrate growing intellectual property interest in derivatives of this privileged structure.

As computational chemistry advances, molecular docking studies increasingly utilize N-Aminopyridine-3-carboximidamide hydrochloride as a pharmacophore model for virtual screening. Its balanced lipophilicity profile (calculated LogP ~1.2) and moderate polar surface area make it particularly interesting for CNS drug design projects. These characteristics address current challenges in blood-brain barrier penetration optimization.

The global market for such fine chemicals reflects increasing demand from contract research organizations and academic laboratories. Suppliers typically offer CAS No. 1803601-32-2 in research quantities (100mg-10g) with comprehensive analytical certificates. Custom isotope-labeled versions (e.g., ¹⁵N or ¹³C) are becoming available for metabolic studies and tracer applications.

Future research directions may explore its potential in PROTAC technology as a ligand warhead or in covalent inhibitor design. The compound's structure-property relationships continue to be refined through QSAR modeling, contributing to the broader understanding of pyridine-based therapeutics. These developments align with industry needs for novel chemical space exploration in drug discovery pipelines.